1,4-Butanediamine, N4-(3-aminopropyl)-2,2-difluoro-

• Molecular Formula: C7H17F2N3
• Molecular Weight: 181.23 g/mol
• IUPAC Name: N'-(3-aminopropyl)-2,2-difluorobutane-1,4-diamine
• InChI: InChI=1S/C7H17F2N3/c8-7(9,6-11)2-5-12-4-1-3-10/h12H,1-6,10-11H2
• InChI Key: QOWHBRZUSJBWAI-UHFFFAOYSA-N
• Canonical SMILES: C(CN)CNCCC(CN)(F)F

Description

1,4-Butanediamine, N4-(3-aminopropyl)-2,2-difluoro- is a useful research compound. Its molecular formula is C7H17F2N3 and its molecular weight is 181.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,4-Butanediamine, N4-(3-aminopropyl)-2,2-difluoro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,4-Butanediamine, N4-(3-aminopropyl)-2,2-difluoro- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The 1,8-diamino-4-p-toluenesulfonyl-7,7-difluoro-4-aza-octane so obtained is refluxed with 100 mL of 48% aqueous HBr for 20 hours. After cooling to room temperature, the solution is carefully extracted with ether (5×300 mL). After evaporation of the solvent, traces of free HBr are removed by stripping twice with water; on stripping with ethanol, the desired 7,7-difluoro-1,8-diamino-aza-octane crystallizes as the trihydrobromide. Digestion with acetone yields white crystals which are washed with acetone, a small amount of ethanol, and finally with ether: 12.85 g (95%).